1-chloro-5-(2-fluorophenoxy)-4-methyl-2-nitrobenzene
Overview
Description
1-chloro-5-(2-fluorophenoxy)-4-methyl-2-nitrobenzene is a useful research compound. Its molecular formula is C13H9ClFNO3 and its molecular weight is 281.7. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-chloro-5-(2-fluorophenoxy)-4-methyl-2-nitrobenzene involves the nitration of 1-chloro-5-(2-fluorophenoxy)-4-methyl-2-nitrobenzene followed by reduction of the nitro group to an amino group and subsequent diazotization and coupling with N,N-dimethylaniline.", "Starting Materials": [ "1-chloro-5-(2-fluorophenoxy)-4-methyl-2-nitrobenzene", "Concentrated nitric acid", "Concentrated sulfuric acid", "Sodium hydroxide", "Hydrochloric acid", "Sodium nitrite", "N,N-dimethylaniline", "Sodium acetate", "Acetic acid", "Ethanol" ], "Reaction": [ "1. Nitration: 1-chloro-5-(2-fluorophenoxy)-4-methyl-2-nitrobenzene is dissolved in concentrated sulfuric acid and nitric acid is added dropwise with stirring. The reaction mixture is then cooled and poured into ice-cold water. The resulting solid is filtered and washed with water to obtain the nitro compound.", "2. Reduction: The nitro compound is dissolved in ethanol and sodium hydroxide is added. The mixture is heated under reflux and zinc dust is added slowly. The reaction mixture is then cooled and filtered to obtain the amino compound.", "3. Diazotization: The amino compound is dissolved in hydrochloric acid and sodium nitrite is added dropwise with stirring. The reaction mixture is then cooled and excess nitrite is destroyed with sulfamic acid.", "4. Coupling: N,N-dimethylaniline is dissolved in acetic acid and sodium acetate is added. The diazonium salt solution is then added dropwise with stirring. The reaction mixture is then heated under reflux and cooled. The resulting solid is filtered and washed with water to obtain the final product." ] } | |
CAS No. |
2055756-32-4 |
Molecular Formula |
C13H9ClFNO3 |
Molecular Weight |
281.7 |
Purity |
95 |
Origin of Product |
United States |
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